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Abstract
N-(Chloroacetyl)-DL-leucine, a derivative of the essential amino acid leucine, serves as a

valuable building block in synthetic organic chemistry and drug discovery. Its unique

combination of a chiral center, a reactive chloroacetyl group, and the lipophilic isobutyl side

chain makes it a versatile precursor for novel peptides, enzyme inhibitors, and other bioactive

molecules. A thorough understanding of its three-dimensional structure and physicochemical

properties is paramount for its effective utilization. This in-depth technical guide provides a

multi-faceted approach to the structural analysis of N-(Chloroacetyl)-DL-leucine, detailing the

theoretical underpinnings and practical application of key analytical techniques. Tailored for

researchers, scientists, and drug development professionals, this guide emphasizes the

causality behind experimental choices and provides robust, self-validating protocols to ensure

scientific integrity.

Introduction: The Significance of N-(Chloroacetyl)-
DL-leucine in Chemical Synthesis
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N-acylated amino acids are a critical class of molecules in medicinal chemistry and chemical

biology. The introduction of an acyl group to the amino terminus of an amino acid can modulate

its solubility, reactivity, and biological activity. The chloroacetyl group, in particular, is a powerful

functional handle. The electron-withdrawing nature of the chlorine atom enhances the

electrophilicity of the carbonyl carbon, making it susceptible to nucleophilic attack. This

reactivity is harnessed in various bioconjugation strategies and in the synthesis of heterocyclic

compounds.

N-(Chloroacetyl)-DL-leucine is a racemic mixture of the D and L enantiomers. The presence

of the chiral center at the alpha-carbon introduces stereochemical considerations that are

crucial in drug design, as different enantiomers can exhibit distinct pharmacological and

toxicological profiles. The isobutyl side chain of the leucine residue imparts hydrophobicity,

influencing the molecule's interaction with biological targets and its overall pharmacokinetic

properties.

A definitive structural characterization of N-(Chloroacetyl)-DL-leucine is therefore not merely

an academic exercise but a prerequisite for its rational application in research and

development. This guide will navigate the core analytical methodologies for a comprehensive

structural elucidation.

Foundational Physicochemical Properties
A foundational understanding of the basic physicochemical properties of N-(Chloroacetyl)-DL-
leucine is essential before embarking on more complex structural analyses. These properties

inform decisions regarding solvent selection for spectroscopic analysis, crystallization trials,

and reaction conditions.
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Property Value Source

Molecular Formula C₈H₁₄ClNO₃ [1]

Molecular Weight 207.65 g/mol [1]

CAS Number 7154-83-8 [1]

Appearance
White to off-white crystalline

powder

Melting Point 132-135 °C

Solubility
Soluble in methanol and

ethanol

Synthesis of N-(Chloroacetyl)-DL-leucine: The
Schotten-Baumann Approach
The most common and efficient method for the synthesis of N-(Chloroacetyl)-DL-leucine is

the Schotten-Baumann reaction. This method involves the acylation of the amino group of DL-

leucine with chloroacetyl chloride in an alkaline aqueous medium.[1]

Causality of Experimental Choices:

DL-Leucine as Starting Material: The use of DL-leucine results in the racemic mixture of the

product. If a specific enantiomer is desired, the corresponding L- or D-leucine should be

used as the starting material.[2]

Chloroacetyl Chloride as Acylating Agent: Chloroacetyl chloride is a highly reactive acylating

agent, ensuring a rapid and high-yielding reaction.

Alkaline Medium (e.g., NaOH or NaHCO₃ solution): The base serves two critical purposes: it

deprotonates the amino group of leucine, making it a more potent nucleophile, and it

neutralizes the hydrochloric acid byproduct generated during the reaction, driving the

equilibrium towards product formation.

Experimental Protocol: Synthesis of N-(Chloroacetyl)-DL-leucine
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Dissolution: Dissolve DL-leucine in an aqueous solution of sodium hydroxide or sodium

bicarbonate with stirring.

Acylation: Cool the solution in an ice bath and slowly add chloroacetyl chloride dropwise

while maintaining vigorous stirring. The temperature should be kept low to control the

exothermic reaction.

Reaction Monitoring: Continue stirring the reaction mixture for a specified period, allowing it

to gradually warm to room temperature. The reaction progress can be monitored by thin-

layer chromatography (TLC).

Acidification: After the reaction is complete, acidify the mixture with a dilute mineral acid

(e.g., HCl) to precipitate the N-(Chloroacetyl)-DL-leucine product.

Isolation and Purification: Collect the precipitate by vacuum filtration, wash with cold water to

remove any remaining salts, and dry. The crude product can be further purified by

recrystallization from a suitable solvent system, such as ethanol/water.

Spectroscopic and Spectrometric Characterization
A combination of spectroscopic and spectrometric techniques is employed to confirm the

identity and elucidate the detailed structure of N-(Chloroacetyl)-DL-leucine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic

molecules in solution. It provides detailed information about the carbon-hydrogen framework.

Expertise in Spectral Interpretation:

The interpretation of the ¹H and ¹³C NMR spectra of N-(Chloroacetyl)-DL-leucine relies on

understanding the chemical shifts, coupling constants, and integration values of the signals,

and comparing them with data from similar structures.[3]

Expected ¹H NMR Spectral Data (based on analogous compounds):
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Chemical Shift
(δ) ppm

Multiplicity Integration Assignment Rationale

~8.5-9.0 d 1H -NH-

The amide

proton is

expected to be a

doublet due to

coupling with the

α-proton. Its

chemical shift is

downfield due to

the deshielding

effect of the

adjacent

carbonyl group.

~4.2-4.5 m 1H α-CH

This methine

proton is coupled

to the amide

proton and the β-

protons, resulting

in a multiplet. It is

deshielded by

the adjacent

carboxylic acid

and amide

groups.

~4.0-4.2 s 2H -CH₂Cl The methylene

protons of the

chloroacetyl

group are a

singlet as there

are no adjacent

protons to couple

with. The

electronegative

chlorine atom

causes a
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significant

downfield shift.

~1.5-1.8 m 3H β-CH₂, γ-CH

These protons

on the isobutyl

side chain will

appear as

complex

multiplets due to

coupling with

each other and

the α-proton.

~0.9 d 6H δ-CH₃

The two

diastereotopic

methyl groups of

the isobutyl side

chain will appear

as a doublet due

to coupling with

the γ-proton.

~10-12 br s 1H -COOH

The carboxylic

acid proton is

typically a broad

singlet and may

exchange with

residual water in

the solvent,

sometimes

leading to its

disappearance.

Expected ¹³C NMR Spectral Data (based on analogous compounds):
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Chemical Shift (δ) ppm Assignment Rationale

~170-175 -COOH

The carbonyl carbon of the

carboxylic acid is typically

found in this downfield region.

~165-170 -C=O (amide)

The amide carbonyl carbon is

also deshielded and appears

in a similar region to the

carboxylic acid carbon.

~50-55 α-C

The α-carbon is attached to

the electron-withdrawing

nitrogen and carboxylic acid

groups, shifting it downfield.

~42-45 -CH₂Cl

The carbon of the chloroacetyl

group is shifted downfield by

the attached chlorine atom.

~40-43 β-C
The β-carbon of the leucine

side chain.

~24-26 γ-C
The γ-carbon of the leucine

side chain.

~21-23 δ-C
The two methyl carbons of the

isobutyl group.

Experimental Protocol: NMR Spectroscopy

Sample Preparation: Dissolve 5-10 mg of N-(Chloroacetyl)-DL-leucine in approximately

0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a clean, dry NMR

tube. The choice of solvent is crucial; DMSO-d₆ is often preferred for its ability to dissolve a

wide range of compounds and for preventing the exchange of the amide proton.

Instrumentation: Acquire the spectra on a high-field NMR spectrometer (e.g., 400 MHz or

higher) to achieve better signal dispersion.
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¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Key parameters

to optimize include the number of scans (typically 8-16 for sufficient signal-to-noise),

relaxation delay, and spectral width.

¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of

scans will be required compared to ¹H NMR due to the lower natural abundance of the ¹³C

isotope.

Data Processing: Process the raw data (Fourier transformation, phase correction, and

baseline correction) using appropriate software. Calibrate the chemical shifts using the

residual solvent peak as an internal standard.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and elemental composition

of a molecule, as well as structural details through the analysis of fragmentation patterns.

Expertise in Fragmentation Analysis:

Electron ionization (EI) or electrospray ionization (ESI) are common techniques for analyzing

small molecules like N-(Chloroacetyl)-DL-leucine. The fragmentation patterns are predictable

based on the functional groups present.[4][5]

Expected Fragmentation Pattern (ESI-MS/MS):

Parent Ion [M+H]⁺: For N-(Chloroacetyl)-DL-leucine, this would be observed at m/z 208.07.

Loss of H₂O: A fragment corresponding to the loss of water from the carboxylic acid group.

Loss of CO: Decarbonylation is a common fragmentation pathway for carboxylic acids.

Loss of the Chloroacetyl Group: Cleavage of the amide bond can result in a fragment

corresponding to the leucine moiety.

Cleavage of the Isobutyl Side Chain: Fragmentation of the isobutyl group can lead to a

series of characteristic losses.

Experimental Protocol: Mass Spectrometry
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Sample Preparation: Prepare a dilute solution of N-(Chloroacetyl)-DL-leucine (typically in

the low µg/mL to ng/mL range) in a suitable solvent system, such as methanol or

acetonitrile/water with a small amount of formic acid to promote protonation for positive ion

mode ESI.

Infusion and Ionization: Introduce the sample into the mass spectrometer via direct infusion

or coupled with a liquid chromatography (LC) system. Use electrospray ionization (ESI) in

positive ion mode.

MS Scan: Acquire a full scan mass spectrum to determine the molecular weight and identify

the protonated molecular ion [M+H]⁺.

MS/MS Analysis: Select the [M+H]⁺ ion for collision-induced dissociation (CID) to generate a

tandem mass spectrum (MS/MS). This will reveal the characteristic fragmentation pattern.

Data Analysis: Analyze the resulting spectra to confirm the molecular weight and interpret the

fragmentation pattern to corroborate the proposed structure.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is a rapid and non-destructive technique that provides information about the

functional groups present in a molecule by measuring the absorption of infrared radiation.

Expertise in Vibrational Mode Interpretation:

The FTIR spectrum of N-(Chloroacetyl)-DL-leucine will exhibit characteristic absorption bands

corresponding to the various functional groups.

Expected FTIR Absorption Bands:
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Wavenumber (cm⁻¹) Vibration Functional Group

3200-3400 N-H stretch Amide

2800-3000 C-H stretch Aliphatic (isobutyl group)

2500-3300 (broad) O-H stretch Carboxylic acid

~1700-1725 C=O stretch Carboxylic acid

~1640-1680 C=O stretch (Amide I) Amide

~1520-1570 N-H bend (Amide II) Amide

~600-800 C-Cl stretch Chloroalkane

Experimental Protocol: FTIR Spectroscopy

Sample Preparation: For a solid sample, the potassium bromide (KBr) pellet method is

common. Mix a small amount of finely ground N-(Chloroacetyl)-DL-leucine with dry KBr

powder and press it into a transparent pellet. Alternatively, Attenuated Total Reflectance

(ATR) FTIR can be used with the solid powder directly.

Background Spectrum: Record a background spectrum of the empty sample compartment

(or the KBr pellet without the sample) to subtract atmospheric and instrumental

interferences.

Sample Spectrum: Place the sample in the FTIR spectrometer and acquire the spectrum.

Data Analysis: Identify the characteristic absorption bands and assign them to the

corresponding functional groups to confirm the presence of the amide, carboxylic acid,

chloroacetyl, and isobutyl moieties.

Crystallographic Analysis: The Definitive Solid-State
Structure
Single-crystal X-ray diffraction provides an unambiguous determination of the three-

dimensional arrangement of atoms in the solid state, including bond lengths, bond angles, and

stereochemistry.
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Expertise in Crystallographic Principles:

The process involves growing a high-quality single crystal, diffracting X-rays off the crystal

lattice, and then using the diffraction pattern to solve and refine the crystal structure.

Expected Crystal Structure Features:

Racemic Mixture: As a DL-mixture, N-(Chloroacetyl)-DL-leucine is expected to crystallize

as either a racemic compound (a 1:1 ordered arrangement of D and L enantiomers in the

unit cell) or a conglomerate (a physical mixture of separate D and L crystals).

Hydrogen Bonding: The carboxylic acid and amide functional groups are expected to

participate in intermolecular hydrogen bonding, which will be a dominant feature of the

crystal packing.

Molecular Conformation: The analysis will reveal the preferred conformation of the molecule

in the solid state, including the torsion angles of the backbone and the side chain.

Experimental Protocol: Single-Crystal X-ray Diffraction

Crystal Growth: Grow single crystals of N-(Chloroacetyl)-DL-leucine of suitable size and

quality (typically > 0.1 mm in all dimensions). This is often the most challenging step and

may require screening various solvents and crystallization techniques (e.g., slow

evaporation, vapor diffusion).

Data Collection: Mount a suitable crystal on a goniometer and place it in a single-crystal X-

ray diffractometer. Collect the diffraction data by rotating the crystal in the X-ray beam.

Structure Solution and Refinement: Process the diffraction data and solve the crystal

structure using direct methods or Patterson methods. Refine the atomic positions and

thermal parameters to obtain a final, high-resolution crystal structure.

Structure Analysis: Analyze the final structure to determine bond lengths, bond angles,

torsion angles, and intermolecular interactions.
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Workflow and Data Integration for Structural
Confirmation
A robust structural elucidation of N-(Chloroacetyl)-DL-leucine relies on the integration of data

from multiple analytical techniques. The following diagram illustrates a logical workflow.

Synthesis & Purification

Spectroscopic & Spectrometric Analysis

Solid-State Analysis

Structural Confirmation

Synthesis of N-(Chloroacetyl)-DL-leucine Purification (Recrystallization)

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(ESI-MS/MS)

FTIR Spectroscopy

Single-Crystal X-ray
Diffraction

Definitive Structure

Click to download full resolution via product page

Caption: Workflow for the structural analysis of N-(Chloroacetyl)-DL-leucine.

Conclusion: A Synergistic Approach to Structural
Certainty
The comprehensive structural analysis of N-(Chloroacetyl)-DL-leucine is achieved through a

synergistic application of synthetic chemistry and advanced analytical techniques. Each

method provides a unique and complementary piece of the structural puzzle. NMR
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spectroscopy delineates the covalent framework in solution, mass spectrometry confirms the

molecular formula and fragmentation pathways, FTIR spectroscopy identifies the key functional

groups, and single-crystal X-ray diffraction provides the definitive solid-state architecture. By

following the detailed protocols and understanding the rationale behind the experimental

choices outlined in this guide, researchers can confidently characterize N-(Chloroacetyl)-DL-
leucine and unlock its full potential in their scientific endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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